Cas no 84666-41-1 (Benzoic acid, 2-hydroxy-4-(2-propynyloxy)-, methyl ester)

• Product Name: Benzoic acid, 2-hydroxy-4-(2-propynyloxy)-, methyl ester
• CAS No: 84666-41-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 666493
• PubChem ID: 13121476
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-4-(2-propynyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-(2-propynyloxy)-, methyl ester
• methyl 2-hydroxy-4-(prop-2-ynyloxy)benzoate
• methyl 2-hydroxy-4-prop-2-ynoxybenzoate
• Methyl 2-hydroxy-4-[(prop-2-yn-1-yl)oxy]benzoate
• methyl 2-hydroxy-4-propargyloxybenzoate
• 84666-41-1
• DTXSID70519497
• MUOXLIQHDGRLBS-UHFFFAOYSA-N
• FT-0761269
• SCHEMBL9635737

• Inchi： 1S/C11H10O4/c1-3-6-15-8-4-5-9(10(12)7-8)11(13)14-2/h1,4-5,7,12H,6H2,2H3
• InChI Key： MUOXLIQHDGRLBS-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC(C(=O)OC)=C(C=1)O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters